2,5-Bis(bromomethyl)benzonitrile

• CAS No.: 160039-16-7
• Molecular Formula: C9H7Br2N
• Molecular Weight: 288.97 g/mol
• IUPAC Name: 2,5-bis(bromomethyl)benzonitrile
• InChI: InChI=1S/C9H7Br2N/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4-5H2
• InChI Key: ZDZRJUYXHITYOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CBr)C#N)CBr

Description

2,5-Bis(bromomethyl)benzonitrile (CAS No. 64746-04-9) is a brominated aromatic compound with the molecular formula C₁₀H₆Br₂N₂ and an average molecular weight of 313.98 g/mol . Structurally, it features two bromomethyl (-CH₂Br) groups at the 2- and 5-positions of a benzonitrile backbone, which also includes two nitrile (-CN) groups at the 1- and 4-positions (Figure 1). This configuration renders the compound highly reactive, particularly in nucleophilic substitution and polymerization reactions, making it valuable in organic synthesis and materials science .

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS No.	Applications/Notes	References
2,5-Bis(bromomethyl)benzonitrile	C₁₀H₆Br₂N₂	313.98	-BrCH₂, -CN	64746-04-9	Organic synthesis, polymers
1,4-Bis(bromomethyl)-2,5-dimethylbenzene	C₁₀H₁₂Br₂	292.01	-BrCH₂, -CH₃	35168-62-8	Cross-linking agents
3,5-Bis(trifluoromethyl)benzonitrile	C₉H₃F₆N	239.12	-CF₃, -CN	51012-27-2	High-stability intermediates
OPBMMB	Polymer	Variable	-BrCH₂, -OC₈H₁₇	N/A	Organic photovoltaics
3,5-Bis(methylsulfonyl)benzonitrile	C₉H₈N₂O₄S₂	272.30	-SO₂CH₃, -CN	169696-83-7	Pharmaceuticals, catalysts

Key Findings

• Reactivity Trends : Compounds with electron-withdrawing groups (e.g., -CF₃, -CN) exhibit higher oxidative stability but lower nucleophilic substitution rates compared to bromomethyl analogues .
• Applications : Bromomethylated benzonitriles are preferred in polymer chemistry, whereas sulfonyl or trifluoromethyl derivatives are used in high-performance materials and pharmaceuticals .